Cas no 104620-39-5 (Octanoic acid, 7,7-dimethyl-3-oxo-, methyl ester)

• Product Name: Octanoic acid, 7,7-dimethyl-3-oxo-, methyl ester
• CAS No: 104620-39-5
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 1145506
• Update Time: 2024-07-27

Octanoic acid, 7,7-dimethyl-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 7,7-dimethyl-3-oxo-, methyl ester
• 7,7-Dimethyl-3-oxo-octanoic acid methyl ester

• Inchi： 1S/C11H20O3/c1-11(2,3)7-5-6-9(12)8-10(13)14-4/h5-8H2,1-4H3
• InChI Key： DBZSHAMZLUMLSP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(=O)CCCC(C)(C)C

Computed Properties

• Exact Mass: 200.1413

Experimental Properties

• Density: 0.950±0.06 g/cm3(Predicted)
• Boiling Point: 227.8±8.0 °C(Predicted)
• PSA: 43.37
• pka: 10?+-.0.46(Predicted)